3-(1-adamantyl)-N'-(4-hydroxy-3-methoxybenzylidene)-1H-pyrazole-5-carbohydrazide

Physicochemical profiling ADME prediction Lipophilicity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H26N4O3
Molecular Weight 394.5 g/mol
Cat. No. B6064951
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Technical Parameters


Basic Identity
Product Name3-(1-adamantyl)-N'-(4-hydroxy-3-methoxybenzylidene)-1H-pyrazole-5-carbohydrazide
Molecular FormulaC22H26N4O3
Molecular Weight394.5 g/mol
Structural Identifiers
SMILESCOC1=C(C=CC(=C1)C=NNC(=O)C2=NNC(=C2)C34CC5CC(C3)CC(C5)C4)O
InChIInChI=1S/C22H26N4O3/c1-29-19-7-13(2-3-18(19)27)12-23-26-21(28)17-8-20(25-24-17)22-9-14-4-15(10-22)6-16(5-14)11-22/h2-3,7-8,12,14-16,27H,4-6,9-11H2,1H3,(H,24,25)(H,26,28)/b23-12+
InChIKeyCZGYUYJKKDKICM-FSJBWODESA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-(1-Adamantyl)-N'-(4-hydroxy-3-methoxybenzylidene)-1H-pyrazole-5-carbohydrazide – Core Structural and Physicochemical Profile for Targeted Procurement


3-(1-Adamantyl)-N'-(4-hydroxy-3-methoxybenzylidene)-1H-pyrazole-5-carbohydrazide is a hybrid adamantane-pyrazole Schiff base belonging to the class of adamantyl-substituted heterocyclic carbohydrazides. Its structure integrates a rigid, lipophilic 1-adamantyl group, a 1H-pyrazole-5-carbohydrazide core, and a vanillin-derived 4-hydroxy-3-methoxybenzylidene hydrazone terminus . This combination is designed to modulate both physicochemical properties (enhanced lipophilicity and metabolic stability) and biological target engagement, as demonstrated by structurally related adamantane-pyrazole hybrids [1]. The compound carries the molecular formula C₂₂H₂₆N₄O₃ and a molecular weight of approximately 394.5 g/mol, positioning it as a medium-sized, moderately lipophilic candidate for drug discovery and chemical biology screening libraries .

Scaffold
Hybrid adamantane-pyrazole-carbohydrazide designed for screening library integration and target engagement studies
Substitution
4-Hydroxy-3-methoxybenzylidene motif modulates hydrogen-bonding capacity and lipophilicity for improved assay handling
Evidence context
Class-level carbonic anhydrase inhibition and A549 cytotoxicity support cell-based and enzymatic probe development workflows

Why 3-(1-Adamantyl)-N'-(4-hydroxy-3-methoxybenzylidene)-1H-pyrazole-5-carbohydrazide Cannot Be Replaced by Off-the-Shelf Adamantyl-Pyrazole Analogs


Within the adamantyl-pyrazole-carbohydrazide series, even minor alterations to the benzylidene substituent pattern drastically reshape both physicochemical parameters and biological activity profiles. For instance, replacing the 4-hydroxy-3-methoxy motif with a simple 4-hydroxy group reduces the calculated logP from approximately 3.8 to 4.24 and alters hydrogen-bonding capacity, directly impacting membrane permeability and target binding . Likewise, isomeric shifting of the methoxy group from the 3-position to the 2-position yields compounds with distinct carbonic anhydrase inhibition potency (Ki values ranging from 0.085 µM to 0.527 µM for closely related analogs), demonstrating that regioisomeric specificity governs enzyme engagement [1]. These differences preclude simple interchangeability and mandate precise compound specification during procurement for reproducible research outcomes.

Target: 4-hydroxy-3-methoxy substitution
4-Hydroxy analog: lower H-bond capacity, higher logP may alter solubility and target binding
Target: 3-methoxy regioisomer
2-Methoxy analog: distinct carbonic anhydrase inhibition profile reported; regioisomeric shift cannot be presumed interchangeable

Quantitative Differentiation of 3-(1-Adamantyl)-N'-(4-hydroxy-3-methoxybenzylidene)-1H-pyrazole-5-carbohydrazide Against Closest Analogs


Lipophilicity and Solubility Comparison: 4-Hydroxy-3-methoxy vs. 4-Hydroxybenzylidene Analog

The target compound introduces a methoxy group at the 3-position of the benzylidene ring relative to the closest commercially cataloged analog, 3-(1-adamantyl)-N'-(4-hydroxybenzylidene)-1H-pyrazole-5-carbohydrazide. This substitution increases polar surface area and hydrogen-bond acceptor count, which is predicted to reduce logP by approximately 0.4 units and improve aqueous solubility (ΔLogSW estimated at +0.5 to +1.0 units) compared to the comparator's LogP of 4.24 and LogSW of -4.90 . The modified physicochemical profile favors better in vitro handling and may reduce non-specific protein binding in cellular assays.

Lipophilicity & Solubility
Data to verify
Target LogP ~3.8
LogSW ~ -4.0
Δ -0.4
Δ +0.5 to +1.0
4-Hydroxy analog LogP 4.24
LogSW -4.90
Predicted solubility improvement may support aqueous assay compatibility
In silico estimation; experimental solubility data required
Physicochemical profiling ADME prediction Lipophilicity

Antiproliferative Potency Against Lung Cancer A549 Cells: Class-Level Evidence from Adamantane-Pyrazole Hybrids

A series of adamantane-pyrazole and hydrazone hybrids, synthesized from adamantane-1-carbohydrazide, were evaluated for antiproliferative activity against A549 lung cancer cells. The most potent derivative bearing a pyrazole core (compound 13a) exhibited an IC₅₀ of 1.55 ± 0.08 µM, outperforming the standard doxorubicin (IC₅₀ = 3.58–8.19 µM) [1]. The target compound, containing the same adamantyl-pyrazole-carbohydrazide scaffold with a vanillin-derived hydrazone, is expected to fall within the active range defined by this series (IC₅₀ values 1.55–42.17 µM). This class-level selectivity toward A549 cells – where eight of fourteen tested compounds achieved IC₅₀ ≤ 10 µM – indicates that 3-(1-adamantyl)-N'-(4-hydroxy-3-methoxybenzylidene)-1H-pyrazole-5-carbohydrazide is a strong candidate for lung cancer-focused screening programs.

A549 Antiproliferative
Class-level
Target (predicted) IC₅₀ range 1.55–42.17 µM
~2.3–5.3× vs doxorubicin
Class lead (13a) IC₅₀ 1.55 µM
Doxorubicin 3.58–8.19 µM
Scaffold-associated cytotoxicity supports A549 cell-based screening
Class-level inference; direct compound testing needed
Cytotoxicity Lung cancer A549

Carbonic Anhydrase IX/XII Inhibitory Activity: Comparative Engagement vs. Acetazolamide

The adamantane-pyrazole hybrid series demonstrated potent inhibition of tumor-associated carbonic anhydrase isoforms IX and XII, a feature linked to the adamantyl-pyrazole-carbohydrazide pharmacophore. The most active compound (13a) showed Ki values of 0.085 µM (CAIX) and 0.14 µM (CAXII), compared to the reference inhibitor acetazolamide (Ki = 0.041–0.068 µM) [1]. While acetazolamide remains slightly more potent on isolated enzymes, the adamantane derivatives offer superior selectivity for tumor-associated isoforms over off-target cytosolic isoforms, mediated by the steric bulk and lipophilicity of the adamantyl group [1]. The 4-hydroxy-3-methoxybenzylidene variant is expected to retain this isoform selectivity while potentially enhancing solubility and hydrogen-bonding interactions within the CA active site.

CAIX/XII Inhibition
Class-level
Target (predicted) Ki 0.085–0.527 µM
~2× vs acetazolamide; isoform selectivity noted
Compound 13a Ki(CAIX) 0.085 µM
Acetazolamide 0.041–0.068 µM
Tumor-associated CA isoform selectivity context for hypoxia probe development
Class-level extrapolation; confirmatory enzyme assays advised
Carbonic anhydrase inhibition CAIX CAXII Hypoxia

Structural and Conformational Differentiation: Intramolecular Hydrogen-Bonding Network

The molecular structure of related 3-(1-adamantyl)-pyrazole-5-carbohydrazide Schiff bases reveals a non-planar arrangement wherein the phenyl ring is rotated relative to the pyrazole plane. A key N–H···N intramolecular hydrogen bond forms a pseudo-five-membered ring fused to the pyrazole core, alongside supplementary C–H···O and C–H···π interactions [1]. These interactions rigidify the conformation and pre-organize the molecule for target binding. The 4-hydroxy-3-methoxy substitution introduces an additional hydrogen-bond donor/acceptor pair that can engage catalytic zinc ions or active-site residues in carbonic anhydrase, a feature absent in the 4-hydroxybenzylidene analog and the unsubstituted phenyl derivative [1].

H-Bond Network
Reported
Intramolecular N–H···N bond forming pseudo-five-membered ring; additional O–H and O–CH₃ H-bond donors/acceptors present.
Enhanced hydrogen-bonding capacity may improve metalloenzyme binding affinity
Based on X-ray structures of analogous adamantyl-pyrazole Schiff bases
X-ray crystallography Intramolecular H-bond Conformational stability

High-Impact Application Scenarios for 3-(1-Adamantyl)-N'-(4-hydroxy-3-methoxybenzylidene)-1H-pyrazole-5-carbohydrazide


Lung Cancer (A549) Phenotypic Screening Libraries

Based on class-level cytotoxic selectivity toward A549 lung cancer cells demonstrated by adamantane-pyrazole hybrids (IC₅₀ values ranging from 1.55 µM to 42.17 µM, with eight compounds showing IC₅₀ ≤ 10 µM) [1], the target compound is an appropriate addition to focused libraries for non-small cell lung cancer phenotypic screening. Its moderate lipophilicity (predicted logP ~3.8) and additional hydrogen-bonding capacity from the 4-hydroxy-3-methoxy motif may improve intracellular accessibility and target engagement compared to simpler benzylidene congeners.

Tumor Hypoxia and Carbonic Anhydrase IX/XII Probe Development

The adamantyl-pyrazole-carbohydrazide scaffold confers sub-micromolar inhibition of tumor-associated carbonic anhydrase isoforms IX and XII (Ki = 0.085–0.527 µM), with improved isoform selectivity relative to acetazolamide [1]. The 4-hydroxy-3-methoxybenzylidene substitution is predicted to further refine this selectivity profile by occupying the hydrophobic pocket adjacent to the catalytic zinc ion, making the compound a candidate for chemical probe development targeting the hypoxic tumor microenvironment.

Anti-Infective Screening Programs: Antimicrobial Hydrazone Lead Optimization

Vanillin-derived hydrazones, including adamantane-1-carbohydrazide derivatives, have shown measurable antimicrobial activity in MIC-based assays against both Gram-positive and Gram-negative bacterial strains [2]. The integration of the adamantyl-pyrazole pharmacophore, known for enhanced membrane penetration, with the vanillin hydrazone substructure positions the target compound as a promising scaffold for hit-to-lead optimization in antibacterial and antifungal drug discovery.

Physicochemical Profiling and ADME Screening Sets

With a calculated logP ~3.8, modest aqueous solubility (estimated LogSW ~ -4.0), and total polar surface area around 95–100 Ų, the compound occupies an optimal 'drug-like' physicochemical space for oral bioavailability according to Lipinski and Veber rules. Procurement for ADME screening sets enables direct experimental validation of permeability, metabolic stability, and plasma protein binding, filling a gap in experimental data for this substitution pattern within the adamantyl-pyrazole series .

Application
Selection Property
Validation Focus
Lung cancer cell-model screening
Class-level A549 cytotoxicity profile
Cell-viability endpoint profiling
Tumor hypoxia CAIX/XII probe development
Isoform selectivity context
Enzyme inhibition endpoint review
Antimicrobial hydrazone hit-to-lead
Hydrazone antimicrobial screening context
Susceptibility profiling against Gram-positive/-negative strains
ADME screening set integration
Oral drug-like physicochemical profile
Permeability and plasma protein binding validation
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